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Compound of Interest

Compound Name: 2-Bromo-6-ethoxypyridine

Cat. No.: B184077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mass spectrometric behavior of 2-bromo-6-
ethoxypyridine and its structural analogs. Understanding the fragmentation patterns of these

compounds is crucial for their identification, characterization, and for monitoring their synthesis

and metabolism. While experimental mass spectrometry data for 2-bromo-6-ethoxypyridine is

not readily available in public databases, this guide presents a predicted fragmentation pattern

based on the well-documented analysis of similar 2-bromopyridine derivatives.

Comparison of Mass Spectrometry Data
The following table summarizes the key mass spectrometry data for 2-bromo-6-
ethoxypyridine (predicted) and its analogs. The data for the analogs is derived from publicly

available resources and provides a basis for the predicted fragmentation of the target

compound. The characteristic isotopic pattern for bromine-containing fragments (M:M+2 ratio of

approximately 1:1) is a key feature in the spectra of these compounds.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

[M]⁺ (m/z)
Key Fragment
Ions (m/z)

2-Bromo-6-

ethoxypyridine

(Predicted)

C₇H₈BrNO 201.05 201/203

172/174 ([M-

C₂H₅]⁺), 144/146

([M-C₂H₅-CO]⁺),

122 ([M-Br]⁺), 78

2-Bromo-3-

methoxypyridine
C₆H₆BrNO 188.02 187/189

158/160 ([M-

CHO]⁺), 146/148

([M-CH₃-CO]⁺),

108 ([M-Br]⁺),

78[1]

2-Bromo-6-

(bromomethyl)py

ridine (Predicted)

C₆H₅Br₂N 250.92 250/252/254

171/173 ([M-

Br]⁺), 92 ([M-Br-

Br]⁺)

Predicted Fragmentation Pathway of 2-Bromo-6-
ethoxypyridine
The electron ionization (EI) mass spectrum of 2-bromo-6-ethoxypyridine is expected to show

a prominent molecular ion peak with the characteristic isotopic signature of a single bromine

atom. The fragmentation is likely to proceed through several key pathways, primarily involving

the loss of the ethoxy group and the bromine atom.
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Predicted EI-MS Fragmentation of 2-Bromo-6-ethoxypyridine

[C₇H₈BrNO]⁺˙
m/z 201/203

(Molecular Ion)

[C₅H₃BrNO]⁺˙
m/z 172/174
Loss of C₂H₅

- C₂H₅

[C₇H₈NO]⁺
m/z 122

Loss of Br

- Br

[C₄H₃Br]⁺˙
m/z 144/146
Loss of CO

- CO

[C₅H₄N]⁺
m/z 78

Pyridine radical cation

- Br, - H
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Mass Spectrometry Analysis Workflow

Sample Preparation

Analysis

Data Analysis

Dissolve sample in
appropriate solvent

Introduce sample via
GC or LC

Ionize molecules
(EI or ESI)

Separate ions by m/z

Detect ions and
record spectrum

Process raw data

Interpret fragmentation
and identify compound

Compare with reference
spectra or analogs

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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